Cas no 54962-75-3 (3-Bromo-5-(trifluoromethyl)aniline)

• Product Name: 3-Bromo-5-(trifluoromethyl)aniline
• CAS No: 54962-75-3
• MF: C₇H₅BrF₃N
• MW: 240.020511388779
• MDL: MFCD00236205
• CID: 56673
• PubChem ID: 2735880
• Update Time: 2025-10-28

3-Bromo-5-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-amino-5-bromobenzotrifluoride
• 3-Bromo-5-trifluoromethylaniline
• 3-Bromo-5-(trifluoromethyl)aniline
• 2-Amino-5-bromobenzotrifluoride
• 3-​Amino-​5-​bromobenzotrifluorid​e
• 3-Bromo-5-trifluoromethyl-phenylamine
• 3-amino-5-bromo(trifluoromethyl)benzene
• 3-BROMO-5-AMINOBENZOTRIFLUORIDE
• Benzenamine, 3-bromo-5-(trifluoromethyl)-
• 3-BROMO-5-(TRIFLUOROMETHYL)BENZENAMINE
• 3-bromo-5-trifluoromethyl benzenamine
• 3-AMINO-5-BROMOTRIFLUOROTOLUENE
• 3-Bromo-5-(trifluoromethyl)phenylamine
• 5-bromo-3-(trifluoromethyl)phenylamine
• BCP18731
• BDBM626229
• SY015377
• PS-7591
• 3-bromo-5-trifluoromethyl-aniline
• 3-Amino-5-bromo-1-trifluoromethylbenzene
• AC-2321
• L-Proline,5-oxo-, 1,1-dimethylethyl ester
• 3-?Amino-?5-?bromobenzotrifluorid?e
• EN300-92094
• Benzenamine, 3-bromo-5-(trifluoromethyl)-; 3-Bromo-5-(trifluoromethyl)benzenamine; 3-Amino-5-bromo-1-trifluoromethylbenzene; 3-Amino-5-bromobenzotrifluoride; 3-Bromo-5-(trifluoromethyl)aniline; 3-Bromo-5-(trifluoromethyl)phenylamine
• 3-Bromo-5-(trifluoromethyl)-aniline
• A7975
• AB05360
• SCHEMBL134690
• CS-W012811
• EINECS 259-412-6
• AKOS005063748
• 7LQ4G2QG6G
• W-105593
• 5-amino-3-bromobenzotrifluoride
• NS00060343
• 3-amino-5-bromo-benzotrifluoride
• 54962-75-3
• 3-Bromo-5-(trifluoromethyl)aniline (3-Amino-5-bromobenzotrifluoride)
• CL8416
• AM20060173
• F5608-0064
• MFCD00236205
• DTXSID80203491
• 3-Amino-5-bromobenzotrifluoride, 97%
• FT-0640282
• 3-Bromo-5-(Trifluoro Methyl) Aniline,98%
• DB-217970
• A1914

• MDL： MFCD00236205
• Inchi： 1S/C7H5BrF3N/c8-5-1-4(7(9,10)11)2-6(12)3-5/h1-3H,12H2
• InChI Key： HJTLKVYOWNTDPF-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C(F)(F)F)C=1)N

Computed Properties

• Exact Mass: 238.95600
• Monoisotopic Mass: 238.95575 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Molecular Weight: 240.02
• Topological Polar Surface Area: 26

Experimental Properties

• Color/Form: liquid
• Density: 1.697 g/mL at 25 °C(lit.)
• Melting Point: No data available
• Boiling Point: 220-223 °C(lit.)
• Flash Point: >110 ºC
• Refractive Index: n20/D 1.528(lit.)
• PSA: 26.02000
• LogP: 3.63130
• Solubility: Insoluble

3-Bromo-5-(trifluoromethyl)aniline Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：6.1
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 3-Bromo-5-(trifluoromethyl)aniline

Comprehensive Overview of 3-Bromo-5-(trifluoromethyl)aniline (CAS No. 54962-75-3)

3-Bromo-5-(trifluoromethyl)aniline, with the CAS registry number 54962-75-3, is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This aromatic amine derivative features a bromine substituent at the 3-position and a trifluoromethyl group at the 5-position, making it a valuable intermediate in synthetic chemistry. Its unique structural properties enable applications in the development of bioactive molecules, particularly in the design of drug candidates and crop protection agents.

The growing demand for fluorinated compounds in modern chemistry has positioned 3-Bromo-5-(trifluoromethyl)aniline as a key building block. Researchers frequently explore its reactivity in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, to construct complex molecular architectures. Recent studies highlight its role in synthesizing heterocyclic compounds, which are pivotal in medicinal chemistry for targeting various diseases.

In the context of green chemistry, scientists are investigating eco-friendly synthetic routes for 54962-75-3 to minimize environmental impact. This aligns with the global push toward sustainable chemical production, a topic gaining traction in academic and industrial circles. The compound's stability under diverse reaction conditions makes it a preferred choice for high-throughput screening and combinatorial chemistry applications.

Analytical characterization of 3-Bromo-5-(trifluoromethyl)aniline typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure precise quality control for research and industrial applications. The compound's physicochemical properties, including melting point and solubility profiles, are well-documented in scientific literature, facilitating its use across multiple disciplines.

From a commercial perspective, 54962-75-3 serves as a critical intermediate in the supply chain for fine chemicals. Manufacturers emphasize strict Good Manufacturing Practice (GMP) compliance to meet the stringent requirements of pharmaceutical clients. The compound's shelf life and storage conditions (typically under inert atmosphere) are frequently addressed in technical datasheets to maintain optimal performance.

Emerging trends in precision medicine and targeted therapy have renewed interest in 3-Bromo-5-(trifluoromethyl)aniline derivatives. Computational chemists employ molecular docking studies to predict their interactions with biological targets, accelerating drug discovery pipelines. This approach aligns with the pharmaceutical industry's shift toward AI-assisted drug design, a hot topic in contemporary research.

Safety assessments of 54962-75-3 emphasize proper handling procedures, including the use of personal protective equipment (PPE) in laboratory settings. While not classified as hazardous under standard conditions, researchers are advised to consult Safety Data Sheets (SDS) for specific handling guidelines. The compound's structure-activity relationships continue to be explored in peer-reviewed journals, contributing to the broader understanding of structure-based drug design principles.

The global market for 3-Bromo-5-(trifluoromethyl)aniline reflects increasing demand from Asia-Pacific research hubs, particularly in China and India. This growth parallels expansions in contract research organizations (CROs) and custom synthesis services. Quality benchmarks for 54962-75-3 typically specify ≥98% purity for most research applications, with higher grades available for specialized uses.

Future research directions may explore novel catalytic systems for more efficient synthesis of 3-Bromo-5-(trifluoromethyl)aniline derivatives. The compound's versatility in metal-organic frameworks (MOFs) construction and materials science applications presents untapped potential. As analytical technologies advance, deeper insights into its molecular interactions and reactivity patterns will likely emerge, further solidifying its importance in synthetic chemistry.